4-methoxy-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

• IUPAC Name: 4-methoxy-N-(1-methyl-2-oxo-3,4-dihydroquinolin-6-yl)benzamide
• InChI: InChI=1S/C18H18N2O3/c1-20-16-9-6-14(11-13(16)5-10-17(20)21)19-18(22)12-3-7-15(23-2)8-4-12/h3-4,6-9,11H,5,10H2,1-2H3,(H,19,22)
• InChI Key: QKDZVHDPMNTBHP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol

Description

4-methoxy-N-(1-methyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide is a chemical compound that has been synthesized for scientific research applications. It has been studied for its potential mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Arylamides and Sigma-2 Receptor Ligands

Research has focused on the development of arylamides hybrids, such as PB28 and RHM-1, as tools for tumor diagnosis through their high affinity at σ2 receptors. These compounds, including ones with a 6,7-dimethoxytetrahydroisoquinoline linked to an o-methoxy substituted arylamide, have shown excellent σ(1)/σ(2) selectivities. These findings suggest potential in developing PET tracers for tumor imaging, particularly in tumors overexpressing P-gp, despite challenges posed by interaction with P-gp that may limit their use (Abate et al., 2011).

Synthesis of Tetrahydroisoquinolin Derivatives

Studies on the practical synthesis of compounds like cotarnine and its derivatives from precursors such as 2-methoxy-3,4-(methylenedioxy)benzaldehyde have been reported. These syntheses contribute to the understanding and development of novel compounds for various applications, including potential therapeutic uses (Shirasaka et al., 1990).

Sigma-2 Receptor Probes for In Vitro Studies

Novel sigma-2 receptor probes, such as [3H]N-[4-(3,4-dihydro-6,7-dimethoxyisoquinolin-2(1H)-yl)butyl]-2-methoxy-5-methylbenzamide (RHM-1), have been developed, displaying high affinity for sigma2 receptors. These probes are valuable tools for studying sigma2 receptors in vitro, contributing to the understanding of receptor function and potential drug development (Xu et al., 2005).

Radioligand Binding Studies

Methoxylated 1,2,3,4-tetrahydroisoquinolinium derivatives have been synthesized and evaluated for their affinity for apamin-sensitive binding sites, contributing to the understanding of K+ channel functions and potential therapeutic targets (Graulich et al., 2006).

Imaging Breast Cancer with Sigma2 Receptor Ligands

Studies have synthesized and evaluated carbon-11 labeled sigma2 receptor ligands for their potential in imaging the proliferative status of breast tumors with PET. One radiotracer, in particular, demonstrated high tumor uptake and suitable tumor/background ratios, suggesting its potential for imaging breast cancer (Tu et al., 2005).